Cas no 6159-99-5 (Acetylsolasodine)
Acetylsolasodine structure
Product Name:Acetylsolasodine
CAS No:6159-99-5
MF:C29H45NO3
MW:455.672508955002
CID:954779
PubChem ID:262502
Update Time:2025-04-19
Acetylsolasodine Chemical and Physical Properties
Names and Identifiers
-
- Acetylsolasodine
- AGN-PC-00YHTT
- NSC96021
- O-acetyl-solasodine
- Solasodine, acetate (ester)
- Spirosol-5-en-3-yl acetate
- Spirosol-5-en-3-ol, acetate (ester), (3.beta.,22.alpha.,25R)-
- Solasod-5-en-3.beta.-ol, acetate (ester)
- MLS000736975
- MLSMR
- SMR000528449
- CHEMBL1390509
- Solasodine acetate
- HMS2271L04
- SCHEMBL14420713
- 6159-99-5
- NSC-96021
- Spirosol-5-en-3-yl acetate #
- Solasodine 3-acetate
- DTXSID60294382
- O-Acetylsolasodine
- 3-Acetyl-solasodine
- NCI60_042142
- Solasodine, 3-O-acetyl-
- MCQNPWNREVNWDQ-UHFFFAOYSA-N
-
- Inchi: 1S/C29H45NO3/c1-17-8-13-29(30-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)31)9-11-27(20,4)23(22)10-12-28(24,26)5/h6,17-18,21-26,30H,7-16H2,1-5H3
- InChI Key: MCQNPWNREVNWDQ-UHFFFAOYSA-N
- SMILES: CC1C2(NCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(OC(=O)C)C2
Computed Properties
- Exact Mass: 455.34000
- Monoisotopic Mass: 455.33994430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.585
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56000
- LogP: 6.18650
Acetylsolasodine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
6159-99-5 (Acetylsolasodine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk